(Bicyclo[3.1.0]hexane-6,6-diyl)bis(trimethylsilane)

• Molecular Formula: C12H26Si2
• Molecular Weight: 226.50 g/mol
• IUPAC Name: trimethyl-(6-trimethylsilyl-6-bicyclo[3.1.0]hexanyl)silane
• InChI: InChI=1S/C12H26Si2/c1-13(2,3)12(14(4,5)6)10-8-7-9-11(10)12/h10-11H,7-9H2,1-6H3
• InChI Key: BEFFYAGMZAANIL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1(C2C1CCC2)[Si](C)(C)C
• CAS No.: 79054-31-2

Description

(Bicyclo[310]hexane-6,6-diyl)bis(trimethylsilane) is a chemical compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Bicyclo[3.1.0]hexane-6,6-diyl)bis(trimethylsilane) typically involves the annulation of cyclopropenes with aminocyclopropanes. This process can be catalyzed using an organic or iridium photoredox catalyst under blue LED irradiation, resulting in good yields for a broad range of derivatives . Another method involves the gold-catalyzed Si–H bond insertion reaction of 1,6-enynes with hydrosilanes, which proceeds through cyclopropyl gold carbene intermediates .

Industrial Production Methods: